1-[2-[(6-Methoxy-1,3-benzothiazol-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone

• IUPAC Name: 1-[2-[(6-methoxy-1,3-benzothiazol-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C14H13N3O2S2/c1-7-12(8(2)18)21-13(15-7)17-14-16-10-5-4-9(19-3)6-11(10)20-14/h4-6H,1-3H3,(H,15,16,17)
• InChI Key: HNZGQEGSNWJQGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC2=NC3=C(S2)C=C(C=C3)OC)C(=O)C
• Molecular Formula: C14H13N3O2S2
• Molecular Weight: 319.4 g/mol

Description

1-[2-[(6-Methoxy-1,3-benzothiazol-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound belongs to the class of thiazole derivatives and has been synthesized using various methods.

Mechanism of Action

Target of Action

Compounds with similar structures, such as aminothiazole-linked metal chelates, have been shown to exhibit antimicrobial and antioxidant activities .

Mode of Action

It’s worth noting that similar compounds have been shown to interact with microbial species, suggesting a potential antimicrobial action . The compound may interact with its targets, leading to changes that inhibit the growth or function of the target organisms.

Biochemical Pathways

Given the antimicrobial and antioxidant activities of similar compounds, it is plausible that this compound could affect pathways related to these functions .

Result of Action

Similar compounds have shown strong action against both gram-positive and gram-negative bacteria, as well as antifungal activity . This suggests that the compound could have a broad spectrum of antimicrobial activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-[(6-Methoxy-1,3-benzothiazol-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone in lab experiments is its wide range of biological activities. This compound has been found to exhibit various properties and can be used in different types of experiments. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-[2-[(6-Methoxy-1,3-benzothiazol-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone. One possible direction is to investigate its potential applications in the treatment of various diseases such as cancer, inflammation, and microbial infections. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, research could focus on the development of new synthetic methods for this compound and its analogs to improve its biological activities and pharmacological properties.

Synthesis Methods

The synthesis of 1-[2-[(6-Methoxy-1,3-benzothiazol-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone has been reported in various studies. One of the most common methods involves the reaction of 2-amino-6-methoxybenzothiazole with 4-methyl-5-thiocyanato-2-aminobenzoate in the presence of a base such as triethylamine. The product obtained is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

1-[2-[(6-Methoxy-1,3-benzothiazol-2-yl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been found to exhibit a wide range of biological activities such as antimicrobial, antitumor, anti-inflammatory, and antioxidant properties.